Cas no 72585-17-2 (4-Chloro-4'-(thiomethyl)benzophenone)

• Product Name: 4-Chloro-4'-(thiomethyl)benzophenone
• CAS No: 72585-17-2
• MF: C₁₄H₁₁ClOS
• MW: 262.754541635513
• CID: 871978
• PubChem ID: 2757714
• Update Time: 2025-11-05

4-Chloro-4'-(thiomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)[4-(methylsulfanyl)phenyl]methanone
• (4-chlorophenyl)-(4-methylsulfanylphenyl)methanone
• 4-Chloro-4'-(Methylthio)benzophenone
• 4-Chloro-4'-(thiomethyl)benzophenone
• 4'-chloro-4-methylthiobenzophenone
• 72585-17-2
• (4-Chlorophenyl)(4-(methylthio)phenyl)methanone
• SCHEMBL7808792
• (4-chloro-phenyl)-(4-methylsulfanyl-phenyl)-methanone
• MFCD06201496
• DTXSID60374017
• AKOS016018772

• MDL： MFCD06201496
• Inchi： 1S/C14H11ClOS/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9H,1H3
• InChI Key： MXNKVONPGXQVLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 262.02200
• Monoisotopic Mass: 262.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.29290

Additional information on 4-Chloro-4'-(thiomethyl)benzophenone

Comprehensive Overview of 4-Chloro-4'-(thiomethyl)benzophenone (CAS No. 72585-17-2): Properties, Applications, and Industry Insights

4-Chloro-4'-(thiomethyl)benzophenone (CAS No. 72585-17-2) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications. This benzophenone derivative features a chloro substituent at the 4-position and a thiomethyl group at the 4'-position, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Its CAS number 72585-17-2 serves as a critical identifier for researchers and regulatory compliance.

The growing demand for high-performance chemical intermediates has placed compounds like 4-Chloro-4'-(thiomethyl)benzophenone in the spotlight. Recent trends in green chemistry and sustainable synthesis have driven innovations in its production, with a focus on reducing environmental impact. Industry professionals frequently search for "benzophenone derivatives applications" or "CAS 72585-17-2 synthesis methods," reflecting the compound's relevance in R&D.

From a structural perspective, the thiomethyl group in 4-Chloro-4'-(thiomethyl)benzophenone enhances its reactivity, enabling selective modifications for targeted applications. Researchers exploring "photoinitiators for polymers" or "UV-absorbing agents" often encounter this compound due to its aromatic ketone backbone, which contributes to light stability in coatings and adhesives.

In pharmaceutical contexts, CAS 72585-17-2 is investigated for its potential as a building block in drug discovery. Its dual functional groups allow for diverse pharmacophore designs, aligning with searches like "chloro-thiomethyl benzophenone in medicinal chemistry." Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a topic frequently queried in academic forums.

The compound's role in advanced material engineering is another area of interest. With rising searches for "heat-resistant additives" and "specialty polymer modifiers," 4-Chloro-4'-(thiomethyl)benzophenone gains attention for its ability to improve thermal stability in engineering plastics. Manufacturers prioritize low-impurity variants (≥98% purity) to ensure consistent performance.

Regulatory and safety data for 72585-17-2 are meticulously documented, addressing concerns about "chemical handling best practices." While not classified as hazardous under standard protocols, proper storage conditions (e.g., inert atmosphere, moisture control) are emphasized in technical datasheets—a detail often sought by laboratory personnel.

Emerging studies on bioactive molecule design further highlight the compound's utility. Its electron-withdrawing chloro group and nucleophilic thiomethyl moiety enable precise molecular tuning, resonating with queries like "tailored benzophenones for catalysis." Such features position it as a candidate for custom synthesis projects in contract research organizations.

Market analysts note increasing procurement of CAS 72585-17-2 by fine chemical suppliers, particularly in regions with robust pharmaceutical manufacturing hubs. Pricing trends and "bulk availability" rank among top commercial inquiries, reflecting its industrial scalability. Patent databases reveal ongoing applications in electronic material coatings, linking to searches for "dielectric layer components."

In summary, 4-Chloro-4'-(thiomethyl)benzophenone (CAS No. 72585-17-2) exemplifies the intersection of structural versatility and applied chemistry. Its alignment with contemporary needs—from sustainable production to multifunctional material development—ensures its continued prominence in scientific and industrial discourse.